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Compound of Interest

3,4-Dichloro-3',5'-
Compound Name:
dimethoxybenzophenone

cat. No.: B1359025

Technical Guide: Properties of Dichloro-
Dimethoxybenzophenone Isomers

Disclaimer: Direct experimental data for 3,4-Dichloro-3',5'-dimethoxybenzophenone is not
readily available in published literature. This guide provides a comprehensive overview of the
physical and chemical properties of closely related isomers to serve as a valuable reference for
researchers, scientists, and drug development professionals. The information presented herein
is compiled from various sources and should be used as a comparative guide.

Comparative Physical and Chemical Properties

The structural variations among the dichloro-dimethoxybenzophenone isomers significantly
influence their physical and chemical characteristics. The table below summarizes the key
properties of several related compounds, offering a comparative perspective.
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3,5-Dichloro-3',4'- 4-Chloro-3',4'- 3-Chloro-3',4'-
Property dimethoxybenzoph dimethoxybenzoph dimethoxybenzoph
enone enone enone
CAS Number 116412-97-6 116412-83-0 116412-84-1
Molecular Formula Ci15H12Cl203 Ci15H13CIOs3 Ci15H13CIOs3
Molecular Weight 311.16 g/mol 276.71 g/mol 276.71 g/mol
Appearance Not specified Pale Green Solid Not specified
Purity Not specified Min. 98% Not specified

Soluble in Chloroform,

Dichloromethane,

Solubility Not specified Not specified
DMSO, Ethyl Acetate,
Methanol

Storage Temperature Not specified 2-8°C Not specified

Data compiled from publicly available chemical supplier and database information.[1][2][3][4][5]

Proposed Synthesis of 3,4-Dichloro-3',5'-
dimethoxybenzophenone

While a specific experimental protocol for the synthesis of 3,4-Dichloro-3',5'-
dimethoxybenzophenone has not been documented in the searched literature, a plausible
and efficient synthetic route can be proposed based on the well-established Friedel-Crafts
acylation reaction.[4][6] This electrophilic aromatic substitution is a fundamental method for the
preparation of aromatic ketones.

The proposed synthesis involves the reaction of 3,4-dichlorobenzoyl chloride with 1,3-
dimethoxybenzene in the presence of a Lewis acid catalyst, such as aluminum chloride (AICI5).
The high reactivity of 1,3-dimethoxybenzene, due to the activating effect of the two methoxy
groups, makes it a suitable substrate for acylation by the deactivated 3,4-dichlorobenzoyl
chloride.

Experimental Workflow: Friedel-Crafts Acylation
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The following diagram illustrates the proposed synthetic workflow.

Proposed Synthesis of 3,4-Dichloro-3',5'-dimethoxybenzophenone
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Caption: Proposed synthetic workflow for 3,4-Dichloro-3',5'-dimethoxybenzophenone.

General Experimental Protocol
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e Reaction Setup: To a cooled (0-5 °C), stirred solution of 1,3-dimethoxybenzene in a suitable
inert solvent (e.g., dichloromethane), add aluminum chloride (AICI3) portion-wise.

» Addition of Acyl Chloride: Add a solution of 3,4-dichlorobenzoyl chloride in the same solvent
dropwise to the reaction mixture, maintaining the low temperature.

» Reaction Progression: Allow the reaction to warm to room temperature and stir until
completion, which can be monitored by thin-layer chromatography (TLC).

e Quenching: Carefully pour the reaction mixture into a mixture of crushed ice and
concentrated hydrochloric acid to decompose the aluminum chloride complex.

o Extraction: Separate the organic layer and extract the aqueous layer with the solvent.
Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., MgS0Oa), and
concentrate under reduced pressure.

 Purification: Purify the crude product by a suitable method such as recrystallization or
column chromatography to yield the final product.

Biological Activity and Signaling Pathways

No specific biological activities or associated signaling pathways for 3,4-Dichloro-3',5'-
dimethoxybenzophenone have been reported in the reviewed scientific literature. Research
into the biological effects of this specific isomer would be a novel area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloro-3-5-dimethoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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